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Compound of Interest

Compound Name: N-Desmethyl Olopatadine-d6

Cat. No.: B15599354

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Desmethyl Olopatadine-d6, a
deuterated internal standard crucial for the quantitative analysis of N-Desmethyl Olopatadine, a
metabolite of the antihistamine Olopatadine. This document outlines suppliers, available
product specifications, and guidance on its application in experimental settings.

Introduction to N-Desmethyl Olopatadine-d6

N-Desmethyl Olopatadine-d6 is the deuterium-labeled analog of N-Desmethyl Olopatadine.
The strategic placement of six deuterium atoms provides a distinct mass shift, making it an
ideal internal standard for mass spectrometry-based bioanalytical methods, such as liquid
chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled
internal standard is the gold standard in quantitative analysis as it effectively corrects for matrix
effects and variations in sample preparation and instrument response, ensuring the accuracy
and precision of analytical results.

Supplier and Pricing Information

A number of chemical suppliers offer N-Desmethyl Olopatadine-d6 for research purposes.
While pricing is subject to change and often requires a direct quote, the following table
summarizes key information from prominent suppliers.
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CAS
. Product Molecular Molecular
Supplier Number . Notes
Name Formula Weight
(Unlabelled)
Certificate of
N- Analysis
Clearsynth[l] = Desmethylolo  113835-92-0 C20H15DsNO3  329.42 available. For
patadine-d6 research use
only.[1]
Accompanied
Simson N-Desmethyl by a
_ 113835-92-0 - - N
Pharma Olopatadine Certificate of
Analysis.[2]
Available in
25 mg unit
Acanthus Olopatadine size; pricing
113835-92-0 C20H21NOs - _
Research N-Desmethyl available
upon request.
[3]
Certificate of
LGC N-Desmethyl )
_ 113835-92-0 C20H21NOs 323.39 Analysis
Standards Olopatadine _
available.[4]
Available
through
Toronto o
N-Desmethyl distributors
Research ) 113835-92-0 C20H21NOs 323.39 ] )
] Olopatadine like Fisher
Chemicals S
Scientific.[5]
[6]
Purity by
HPLC: 95%+.
Olopatadine COA and
Allmpus N-Desmethyl 113835-92-0 C20H22CINOs  359.85 other
Impurity analytical
data
provided.
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) N-Desmethyl Used as a
Axios _ 113835-92-0 C20H21NO:s. 323.39 +
Olopatadine reference
Research[7] (free base) HCI 36.46
HCI standard.[7]
) Impurity
Olopatadine
] standard of
Chemicea N-Desmethyl 113835-92-0 )
] Olopatadine.
Impurity

[8]

Note: Pricing information is generally not publicly available and requires a formal quotation from
the respective supplier.

Physicochemical Properties

Property Value Source

Molecular Formula C20H15DeNOs3 Clearsynth[1]

Molecular Weight 329.42 g/mol Clearsynth[1]

CAS Number (Unlabelled) 113835-92-0 Multiple Sources[1][2][3]

Olopatadine (m1), Olopatadine
Synonyms metabolite(m1), UNII- precisionFDA[9]
B32K679JBG

Experimental Protocols

While specific experimental protocols for the use of N-Desmethyl Olopatadine-d6 are not
readily available in the public domain, a representative analytical method can be adapted from
published studies on the quantification of related compounds, such as N-Nitroso Desmethyl
Olopatadine, using LC-MS/MS.[10][11][12][13]

Representative Bioanalytical Method (LC-MS/MS)

This hypothetical protocol is for the quantification of N-Desmethyl Olopatadine in a biological
matrix (e.g., plasma) using N-Desmethyl Olopatadine-d6 as an internal standard.

1. Sample Preparation (Protein Precipitation)
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To 100 pL of plasma sample, add 10 pL of N-Desmethyl Olopatadine-d6 internal standard
working solution (concentration to be optimized).

Vortex for 30 seconds.

Add 300 pL of acetonitrile to precipitate proteins.
Vortex for 2 minutes.

Centrifuge at 10,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.
Inject a portion of the reconstituted sample into the LC-MS/MS system.
. Liquid Chromatography Conditions

Column: A C18 or Phenyl-Hexyl column (e.g., 150 x 4.6 mm, 2.7 um) is often suitable.[11]
[12]

Mobile Phase A: 0.1% Formic acid in water or an ammonium formate buffer.[10]
Mobile Phase B: Acetonitrile or Methanol.

Gradient Elution: A gradient elution is typically employed to ensure good separation of the
analyte from matrix components. The gradient program should be optimized based on the
specific column and instrument used.

Flow Rate: A flow rate in the range of 0.5 - 1.0 mL/min is common.[10][11][12]
Column Temperature: Maintained at a constant temperature, for example, 35°C.[12]
. Mass Spectrometry Conditions

lonization Mode: Electrospray lonization (ESI) in positive ion mode.
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» Detection Mode: Multiple Reaction Monitoring (MRM).
e MRM Transitions:

o N-Desmethyl Olopatadine: The precursor ion (Q1) would be the [M+H]* ion, and the
product ion (Q3) would be a characteristic fragment ion. These transitions need to be
determined by direct infusion of the non-labeled standard.

o N-Desmethyl Olopatadine-d6: The precursor ion (Q1) would be the [M+H]* ion (shifted
by +6 Da), and the product ion (Q3) would be the corresponding deuterated fragment.

e Instrument Parameters: Parameters such as declustering potential, collision energy, and
source temperature should be optimized for maximum signal intensity.

Visualizations
Procurement Workflow

The following diagram illustrates a typical workflow for procuring N-Desmethyl Olopatadine-
d6 for a research project.
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Procurement workflow for N-Desmethyl Olopatadine-d6.

Metabolic Pathway of Olopatadine

N-Desmethyl Olopatadine is a known human metabolite of Olopatadine. The metabolic
conversion primarily involves the cytochrome P450 enzyme system.
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Simplified metabolic pathway of Olopatadine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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